Cas no 1805517-50-3 (4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine
• CAS No: 1805517-50-3
• MF: C₇H₄ClF₂IN₂O₂
• MW: 348.473139762878
• CID: 4892193
• Update Time: 2025-06-09

4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine

• Inchi： 1S/C7H4ClF2IN2O2/c8-2-3-1-4(11)12-7(13(14)15)5(3)6(9)10/h1,6H,2H2
• InChI Key： CPLXZTSPRUMISR-UHFFFAOYSA-N
• SMILES： IC1=CC(CCl)=C(C(F)F)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine

Comprehensive Overview of 4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine (CAS No. 1805517-50-3)

The compound 4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine (CAS No. 1805517-50-3) is a highly specialized nitropyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a difluoromethyl substituent, and an iodo atom, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and this compound's nitropyridine core provides a versatile scaffold for further functionalization. Recent studies highlight its utility in creating fluorinated pharmaceuticals, a trending topic in the pharmaceutical industry due to the enhanced metabolic stability and bioavailability imparted by fluorine atoms.

In the context of agrochemical innovation, this compound has shown promise as a precursor for crop protection agents. The difluoromethyl group, in particular, is known to improve the efficacy of pesticides and herbicides, aligning with the global demand for sustainable agricultural solutions. As climate change and food security dominate scientific discourse, the exploration of such advanced intermediates is more relevant than ever.

From a synthetic chemistry perspective, the presence of both chloromethyl and iodo substituents in 4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine offers multiple sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, a frequent subject of inquiry in academic and industrial research forums. The compound's compatibility with modern catalytic methodologies further enhances its appeal.

Another area of interest is the compound's potential in material science, particularly in the design of organic electronic materials. The nitropyridine moiety can contribute to electron-deficient systems, which are essential for developing n-type semiconductors. With the rise of flexible electronics and renewable energy technologies, this application is gaining traction among researchers and investors alike.

Safety and handling of 4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment (PPE) and adherence to guidelines for chemical storage and disposal. These precautions are frequently searched by laboratory technicians and students, reflecting broader concerns about workplace safety in scientific settings.

In summary, 4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-nitropyridine (CAS No. 1805517-50-3) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity profile make it a subject of ongoing research, particularly in fields addressing global challenges like disease treatment and sustainable agriculture. As scientific inquiry evolves, this compound is likely to remain at the forefront of innovation.